Cas no 116118-12-8 ([4-[4-[4-(hydroxymethyl)-2-methoxyphenoxy]butoxy]-3-methoxyphenyl]methanol)

• Product Name: [4-[4-[4-(hydroxymethyl)-2-methoxyphenoxy]butoxy]-3-methoxyphenyl]methanol
• CAS No: 116118-12-8
• MF: C₂₀H₂₆O₆
• MW: 362.416846752167
• CID: 2614113
• PubChem ID: 14140465
• Update Time: 2025-04-21

[4-[4-[4-(hydroxymethyl)-2-methoxyphenoxy]butoxy]-3-methoxyphenyl]methanol Chemical and Physical Properties

Names and Identifiers

• [4-[4-[4-(hydroxymethyl)-2-methoxyphenoxy]butoxy]-3-methoxyphenyl]methanol
• ONOCNPSPNURGNB-UHFFFAOYSA-N
• DTXSID40556430
• 1,4-bis(2-methoxy-4-hydroxymethylphenoxy) butane
• SCHEMBL9706223
• 116118-12-8
• {Butane-1,4-diylbis[oxy(3-methoxy-4,1-phenylene)]}dimethanol

• Inchi： 1S/C20H26O6/c1-23-19-11-15(13-21)5-7-17(19)25-9-3-4-10-26-18-8-6-16(14-22)12-20(18)24-2/h5-8,11-12,21-22H,3-4,9-10,13-14H2,1-2H3
• InChI Key： ONOCNPSPNURGNB-UHFFFAOYSA-N
• SMILES： O(C1C=CC(CO)=CC=1OC)CCCCOC1C=CC(CO)=CC=1OC

Computed Properties

• Exact Mass: 362.17293854Da
• Monoisotopic Mass: 362.17293854Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 11
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 77.4Ų